Cas no 180783-48-6 (Benzene, 1,3-dimethyl-2-(phenylethynyl)-)

Benzene, 1,3-dimethyl-2-(phenylethynyl)- structure
180783-48-6 structure
Product Name:Benzene, 1,3-dimethyl-2-(phenylethynyl)-
CAS No:180783-48-6
MF:C16H14
MW:206.282364368439
CID:1377675
PubChem ID:12140176
Update Time:2025-04-20

Benzene, 1,3-dimethyl-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dimethyl-2-(phenylethynyl)-
    • 1,3-dimethyl-2-(2-phenylethynyl)benzene
    • 2-(Phenylethynyl)-m-xylene
    • DZWZTZPTYKJAIF-UHFFFAOYSA-
    • 180783-48-6
    • 1,3-dimethyl-2-(phenylethynyl)benzene
    • DTXSID20478368
    • InChI=1/C16H14/c1-13-7-6-8-14(2)16(13)12-11-15-9-4-3-5-10-15/h3-10H,1-2H3
    • Inchi: 1S/C16H14/c1-13-7-6-8-14(2)16(13)12-11-15-9-4-3-5-10-15/h3-10H,1-2H3
    • InChI Key: DZWZTZPTYKJAIF-UHFFFAOYSA-N
    • SMILES: C1(C#CC2C=CC=CC=2)C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 206.10962
  • Monoisotopic Mass: 206.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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